Cas no 72906-10-6 (O,O-bis(5-methylhexyl) hydrogen dithiophosphate)

• Product Name: O,O-bis(5-methylhexyl) hydrogen dithiophosphate
• CAS No: 72906-10-6
• MF: C₁₄H₃₁O₂PS₂
• MW: 326.498502969742
• CID: 1761841
• PubChem ID: 3085873
• Update Time: 2025-04-21

O,O-bis(5-methylhexyl) hydrogen dithiophosphate Chemical and Physical Properties

Names and Identifiers

• O,O-bis(5-methylhexyl) hydrogen dithiophosphate
• bis(5-methylhexoxy)-sulfanyl-sulfanylidene-λ⁵-phosphane
• DTXSID00993685
• O,O-Bis(5-methylhexyl) hydrogen phosphorodithioate
• 72906-10-6

• Inchi： 1S/C14H31O2PS2/c1-13(2)9-5-7-11-15-17(18,19)16-12-8-6-10-14(3)4/h13-14H,5-12H2,1-4H3,(H,18,19)
• InChI Key： ZWDNDBKBNCKCQR-UHFFFAOYSA-N
• SMILES： SP(OCCCCC(C)C)(OCCCCC(C)C)=S

Computed Properties

• Exact Mass: 326.15053
• Monoisotopic Mass: 326.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 388.1°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.49
• PSA: 18.46
• LogP: 6.47710